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Compound of Interest

Compound Name: Methanediamine dihydrochloride

Cat. No.: B147182

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methanediamine dihydrochloride, a
key reagent in synthetic chemistry with applications in pharmaceutical development. The
document details its chemical and physical properties, synthesis protocols, and significant
applications, presenting quantitative data in structured tables and illustrating key processes
with diagrams.

Core Chemical Identity and Properties

Methanediamine dihydrochloride (CAS Number: 57166-92-4) is the stable salt of
methanediamine (CAS Number: 2372-88-5).[1][2][3][4] The free diamine, methanediamine, is
the simplest geminal diamine but exists only transiently in solution.[3][5][6] The dihydrochloride
salt form provides enhanced stability, making it a practical and widely used reagent in chemical
synthesis since its first reported use in 1914.[3][5]

Physicochemical Properties

Methanediamine dihydrochloride is a white to off-white granular solid.[1][2][4] It is an acidic
organic salt of an amine and behaves as an acid in aqueous solutions, resulting in a pH below
7.0.[1][2] Key quantitative properties are summarized in the table below.
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Property Value Source
CAS Number 57166-92-4 [11[2][4][7]
Molecular Formula CHsClIz2Nz (or CHeN2-2HCI) [11[7]
Molecular Weight 118.99 g/mol [11121[7]
Appearance White to Off-White Solid [1114]
Melting Point >300°C (Decomposes) [1]

Begins at ~275°F (135°C), fully

Decomposition decomposes at ~464°F [1112]5]
(240°C)

Solubility Water: = 100 mg/mL at 21.5°C [2][5]

Methanol: Slightly soluble (with o

sonication)

Storage Temperature 2-8°C [1114]

Stability and Reactivity

The primary advantage of the dihydrochloride salt is its stability compared to the highly
transient nature of the free methanediamine.[5] It is generally not considered an oxidizing or
reducing agent.[1][2] However, its amine groups allow it to participate in various organic
reactions, including nucleophilic substitutions and condensations.[8] In aqueous solutions, it
neutralizes bases, a reaction that generates some heat.[1][2]

Synthesis and Experimental Protocols
Synthesis of Methanediamine Dihydrochloride

The established method for synthesizing methanediamine dihydrochloride involves the
reaction of methanediamine with hydrochloric acid.[5]

Experimental Protocol:

» Methanediamine is dissolved in an aqueous solution of hydrochloric acid.
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e The reaction mixture is allowed to crystallize.
e The resulting crystals of methanediamine dihydrochloride are isolated.

Industrial-scale production may first involve the synthesis of methanediamine by reacting
methylamine with ammonia under controlled temperature and concentration parameters,
followed by the salt formation step to ensure product stability and purity.[5]

Controlled
Methylamine Conditions
\—V Methanediamine (transient) Crystallization
Controlled
Conditions 4 . .
Ammonia Methanediamine
Dihydrochloride

Hydrochloric Acid (aq)
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Synthesis pathway for methanediamine dihydrochloride.

Application in Primary Amide Synthesis

A significant application of methanediamine dihydrochloride is its use as a novel reagent for
the synthesis of primary amides from amino acids and peptides.[3] It serves as a slow-
releasing source of ammonia.

Experimental Protocol (General):

» An "active ester" of an N-protected amino acid or peptide (e.g., succinimidyl or 4-nitrophenyl
ester) is prepared.

e The active ester is treated with diaminomethane dihydrochloride in a suitable solvent such as
dioxane.

* Abase, typically triethylamine (EtsN), is added to the reaction mixture.
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e The reaction yields the primary amide of the corresponding amino acid or peptide.
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Amino Acid/Peptide

Activation

Prepare Active Ester
(e.g., succinimidyl ester)

Addition of Reagents

React with:
- Methanediamine Dihydrochloride
- Triethylamine (Et3N)
- Solvent (Dioxane)

Amide Formation

Product:
Primary Amide

Click to download full resolution via product page

Workflow for primary amide synthesis using methanediamine dihydrochloride.

Applications in Research and Drug Development

Methanediamine dihydrochloride is a versatile reagent with several applications in organic
synthesis and the pharmaceutical industry.

o Synthesis of Heterocycles: The core N-C-N moiety of methanediamine makes it a valuable
precursor in the synthesis of various nitrogen-containing heterocyclic compounds.[3][5]

o Pharmaceutical Production: It is used as a reactant in the synthesis of complex molecules,
such as FK-506 3'-Methyl Ether.[1][8][9] It is also employed in the production of
agrochemicals.[8]
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o Peptide Chemistry: As detailed above, it provides a convenient method for converting active
esters of amino acids and peptides into primary amides.

e Polymer Synthesis: It can be used as a reactant in polycondensation reactions to synthesize
materials like Poly(methylene biguanides).

o Catalytic Hydrogenation: The compound can serve as a hydrogen source in certain catalytic
hydrogenation reactions.

e Formulation Component: In drug formulations, related compounds like ethylenediamine
dihydrochloride are used as pH adjusters or stabilizers for active pharmaceutical ingredients.
[10]
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Properties and applications of methanediamine dihydrochloride.

Safety and Handling

Methanediamine dihydrochloride is classified as an irritant to the eyes, respiratory system,
and skin.[9] Appropriate personal protective equipment (PPE), including eye shields and
gloves, should be used when handling the solid compound. It should be stored in a refrigerator
under an inert atmosphere.[4] In case of a spill, absorbent paper dampened with water can be
used for cleanup, followed by washing the contaminated surfaces with a soap and water
solution.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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